3-(3-methyl-1H-pyrazol-1-yl)-6-{4-[(2,4,5-trimethylphenyl)sulfonyl]-1-piperazinyl}pyridazine

• IUPAC Name: 3-(3-methylpyrazol-1-yl)-6-[4-(2,4,5-trimethylphenyl)sulfonylpiperazin-1-yl]pyridazine
• InChI: InChI=1S/C21H26N6O2S/c1-15-13-17(3)19(14-16(15)2)30(28,29)26-11-9-25(10-12-26)20-5-6-21(23-22-20)27-8-7-18(4)24-27/h5-8,13-14H,9-12H2,1-4H3
• InChI Key: DRCRLWMYSGTRDD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1)C2=NN=C(C=C2)N3CCN(CC3)S(=O)(=O)C4=C(C=C(C(=C4)C)C)C
• Molecular Formula: C21H26N6O2S
• Molecular Weight: 426.5 g/mol

Description

Synthesis Analysis

The synthesis of pyridazine derivatives, including those similar to 3-(3-Methyl-1H-pyrazol-1-yl)-6-{4-[(2,4,5-trimethylphenyl)sulfonyl]-1-piperazinyl}pyridazine, often involves reactions with hydrazides, carbon disulfide, and various catalytic processes to yield a range of derivatives with potential antimicrobial activity. For example, the synthesis of 3-substituted pyridazino[3′, 4′:3, 4]pyrazolo[5, 1-c]-1,2,4-triazines showcases the complexity and versatility of reactions involving pyridazine derivatives (El-Mariah, Hosny, & Deeb, 2006).

Molecular Structure Analysis

The molecular structure of pyridazine derivatives is characterized by the presence of multiple functional groups, which contribute to their reactivity and interaction with various biological targets. These structures are often elucidated using techniques such as NMR, LCMS, and elemental analysis, providing insights into their potential as bioactive compounds (Bhatt, Kant, & Singh, 2016).

Chemical Reactions and Properties

Pyridazine derivatives undergo a wide range of chemical reactions, including cyclodehydration, methylation, and reactions with nucleophiles, leading to a diverse array of products with varying chemical properties. These reactions are crucial for the development of compounds with specific biological activities (Oishi, Yamada, Hayashi, Tanji, Miyashita, & Higashino, 1989).

Mechanism of Action

Target of Action

Compounds with similar structures have been reported to interact withdipeptidylpeptidase 4 (DPP-4) . DPP-4 is an enzyme involved in glucose metabolism, and its inhibition can lead to improved insulin sensitivity and glucose control, making it a target for antidiabetic agents .

Mode of Action

Based on the reported activity of structurally similar compounds, it can be inferred that f2319-0075 may act as an inhibitor of its target enzyme . Inhibition of the enzyme would prevent it from carrying out its normal function, leading to alterations in the biochemical pathways it is involved in .

Biochemical Pathways

If we consider the potential target dpp-4, the inhibition of this enzyme can affect theglucose metabolism pathway . DPP-4 is responsible for the inactivation of incretin hormones, which stimulate a decrease in blood glucose levels. Therefore, inhibition of DPP-4 can lead to increased levels of active incretins, promoting insulin secretion and thereby reducing blood glucose levels .

Result of Action

If the compound acts as a dpp-4 inhibitor, it could lead toincreased insulin secretion and reduced blood glucose levels , potentially making it useful in the treatment of conditions like diabetes .

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety measures to prevent exposure and potential harm. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific safety information.

Future Directions

The future research directions for this compound could involve exploring its potential applications, such as in the development of new pharmaceuticals or agrochemicals. Further studies could also focus on optimizing its synthesis and improving its properties.